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Abstract
This technical guide provides a comprehensive overview of the physicochemical properties of

3,4-dimethyl-N,N-diphenylaniline (CAS No. 173460-10-1). Direct experimental data for this

specific triarylamine is limited in publicly accessible literature. Consequently, this guide

presents detailed physicochemical information for its key precursor, 3,4-dimethylaniline, and

outlines a representative synthetic protocol for the preparation of 3,4-dimethyl-N,N-
diphenylaniline via the Buchwald-Hartwig amination, a cornerstone of modern synthetic

chemistry for C-N bond formation.[1] This document is intended to serve as a valuable

resource for researchers in organic electronics, materials science, and medicinal chemistry.

Introduction to 3,4-dimethyl-N,N-diphenylaniline
3,4-dimethyl-N,N-diphenylaniline, also known as N,N-diphenyl-3,4-xylidine, belongs to the

class of triarylamines. These compounds are characterized by a central nitrogen atom bonded

to three aromatic rings. The unique electronic and steric properties of triarylamines make them

valuable components in a variety of applications, particularly in the field of organic electronics

where they are utilized as hole-transporting materials in devices such as organic light-emitting

diodes (OLEDs) and perovskite solar cells.[1] The methyl substituents on one of the phenyl

rings of 3,4-dimethyl-N,N-diphenylaniline can influence its electronic properties, solubility,

and solid-state morphology.
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While specific experimental data on the physicochemical properties of 3,4-dimethyl-N,N-
diphenylaniline are not readily available, this guide provides a thorough examination of its key

precursor, 3,4-dimethylaniline, and a detailed, representative synthetic methodology.

Physicochemical Properties of 3,4-dimethylaniline
As a primary precursor for the synthesis of 3,4-dimethyl-N,N-diphenylaniline, understanding

the properties of 3,4-dimethylaniline (also known as 3,4-xylidine) is crucial.

Quantitative Data
The following table summarizes the key physicochemical properties of 3,4-dimethylaniline.

Property Value Reference

Molecular Formula C₈H₁₁N [2]

Molecular Weight 121.18 g/mol [2]

CAS Number 95-64-7 [2]

Melting Point 51 °C [3]

Boiling Point 226 °C [3]

Appearance Colorless solid [3]

Solubility
Information regarding the solubility of 3,4-dimethylaniline is summarized below.

Solvent Solubility

Water Slightly soluble

Organic Solvents Soluble

Synthesis of 3,4-dimethyl-N,N-diphenylaniline
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The synthesis of triarylamines such as 3,4-dimethyl-N,N-diphenylaniline is commonly

achieved through palladium-catalyzed cross-coupling reactions, most notably the Buchwald-

Hartwig amination.[1] This reaction forms a carbon-nitrogen bond between an aryl halide or

triflate and an amine.

Representative Experimental Protocol: Buchwald-
Hartwig Amination
This protocol describes a representative procedure for the synthesis of 3,4-dimethyl-N,N-
diphenylaniline from 3,4-dimethylaniline and iodobenzene.

Materials:

3,4-dimethylaniline

Iodobenzene

Palladium(II) acetate (Pd(OAc)₂)

Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

Cesium carbonate (Cs₂CO₃)

Anhydrous toluene

Procedure:

To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add

palladium(II) acetate (typically 1-2 mol%) and Xantphos (typically 1.5-3 mol%).

Add cesium carbonate (typically 1.5-2 equivalents).

Add 3,4-dimethylaniline (1 equivalent) and iodobenzene (2.2 equivalents).

Add anhydrous toluene via syringe.

The reaction mixture is then heated to a temperature between 80-120 °C and stirred for 12-

24 hours, or until reaction completion is observed by a suitable analytical technique (e.g.,
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TLC or GC-MS).

Upon completion, the reaction mixture is cooled to room temperature and diluted with a

suitable organic solvent (e.g., ethyl acetate).

The mixture is then filtered through a pad of celite to remove the palladium catalyst and

inorganic salts.

The filtrate is washed with water and brine, dried over anhydrous sodium sulfate or

magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product is then purified by column chromatography on silica gel to yield the pure

3,4-dimethyl-N,N-diphenylaniline.

Visualizations
Experimental Workflow for the Synthesis of 3,4-
dimethyl-N,N-diphenylaniline

Combine Reactants:
- 3,4-dimethylaniline

- Iodobenzene
- Pd(OAc)₂ (catalyst)
- Xantphos (ligand)

- Cs₂CO₃ (base)
- Toluene (solvent)
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Caption: A schematic overview of the synthetic workflow for 3,4-dimethyl-N,N-
diphenylaniline.

Catalytic Cycle of the Buchwald-Hartwig Amination
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Caption: The catalytic cycle for the palladium-catalyzed Buchwald-Hartwig amination.

Conclusion
While specific, experimentally determined physicochemical data for 3,4-dimethyl-N,N-
diphenylaniline remains elusive in the surveyed literature, its synthesis is readily achievable

through established methods like the Buchwald-Hartwig amination. This guide provides a solid

foundation for researchers by detailing the properties of the key precursor, 3,4-dimethylaniline,
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and offering a reliable, representative protocol for the synthesis of the target compound. The

provided workflows offer a clear visual representation of the synthetic process. It is

recommended that future work on this compound includes its full experimental characterization

to enrich the available data for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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